Cas no 329079-35-8 (3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid)

• Product Name: 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid
• CAS No: 329079-35-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5013341
• Update Time: 2025-06-13

3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-tert-butylphenyl)carbamoyl]propanoic Acid
• 4-(4-tert-butylanilino)-4-oxobutanoic acid
• Oprea1_734431
• HMS1770C05
• ST019093
• 3-{N-[4-(tert-butyl)phenyl]carbamoyl}propanoic acid
• Z56176938
• 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid

• Inchi： 1S/C14H19NO3/c1-14(2,3)10-4-6-11(7-5-10)15-12(16)8-9-13(17)18/h4-7H,8-9H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： JGWXRSSZVQEDGI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Additional information on 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid

Comprehensive Overview of 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid (CAS No. 329079-35-8)

3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid (CAS No. 329079-35-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its carbamoyl and propanoic acid functional groups, is widely utilized as an intermediate in the development of advanced materials and bioactive molecules. Its unique structure, featuring a tert-butylphenyl moiety, contributes to its stability and reactivity, making it a valuable building block in modern chemistry.

In recent years, the demand for 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid has surged due to its applications in drug discovery and material science. Researchers are particularly interested in its potential role as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's ability to form stable amide bonds makes it a key player in peptide synthesis and bioconjugation techniques, which are critical in the development of targeted drug delivery systems.

The synthesis of 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid typically involves the reaction of 4-tert-butylaniline with succinic anhydride, followed by purification steps to achieve high purity. This process is optimized for scalability, ensuring consistent quality for industrial and research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the compound's identity and purity, meeting the stringent standards required for pharmaceutical use.

One of the most frequently asked questions about 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid revolves around its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored in a dry environment. These properties make it highly versatile for laboratory and industrial applications.

From an environmental and safety perspective, 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid is classified as a low-toxicity compound, with minimal ecological impact when handled responsibly. However, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during its handling. Regulatory compliance with REACH and other global chemical safety guidelines ensures its safe use across different regions.

The growing interest in sustainable chemistry has also influenced the research surrounding 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid. Scientists are exploring greener synthesis routes, such as catalytic methods and solvent-free reactions, to reduce waste and energy consumption. These advancements align with the broader industry trend toward green chemistry and circular economy principles.

In summary, 3-[(4-Tert-butylphenyl)carbamoyl]propanoic Acid (CAS No. 329079-35-8) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and beyond. Its robust chemical properties, combined with ongoing innovations in synthesis and application, position it as a critical component in the future of chemical research and development.